Petapitc Petapitc
Brand Name: Vulcanchem
CAS No.: 142937-20-0
VCID: VC21083879
InChI: InChI=1S/C12H17N2S.ClH/c1-14(2,3)9-8-11-4-6-12(7-5-11)13-10-15;/h4-7H,8-9H2,1-3H3;1H/q+1;/p-1
SMILES: C[N+](C)(C)CCC1=CC=C(C=C1)N=C=S.[Cl-]
Molecular Formula: C12H17ClN2S
Molecular Weight: 256.8 g/mol

Petapitc

CAS No.: 142937-20-0

Cat. No.: VC21083879

Molecular Formula: C12H17ClN2S

Molecular Weight: 256.8 g/mol

* For research use only. Not for human or veterinary use.

Petapitc - 142937-20-0

Specification

CAS No. 142937-20-0
Molecular Formula C12H17ClN2S
Molecular Weight 256.8 g/mol
IUPAC Name 2-(4-isothiocyanatophenyl)ethyl-trimethylazanium;chloride
Standard InChI InChI=1S/C12H17N2S.ClH/c1-14(2,3)9-8-11-4-6-12(7-5-11)13-10-15;/h4-7H,8-9H2,1-3H3;1H/q+1;/p-1
Standard InChI Key BCKZDNKRAWKLBB-UHFFFAOYSA-M
SMILES C[N+](C)(C)CCC1=CC=C(C=C1)N=C=S.[Cl-]
Canonical SMILES C[N+](C)(C)CCC1=CC=C(C=C1)N=C=S.[Cl-]

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator